Cas no 1807044-19-4 (4-bromo-2-fluoro-3-methylphenol)

4-Bromo-2-fluoro-3-methylphenol is a halogenated phenolic compound featuring bromine and fluorine substituents on an aromatic ring, along with a methyl group. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both bromine and fluorine enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methyl group contributes to steric and electronic modulation. This compound is characterized by high purity and stability, ensuring reliable performance in demanding synthetic applications. Its structural features also make it useful for studying structure-activity relationships in medicinal chemistry.

4-bromo-2-fluoro-3-methylphenol structure

1807044-19-4 structure

Product Name:4-bromo-2-fluoro-3-methylphenol

CAS No:1807044-19-4

MF:C₇H₆BrFO

MW:205.024344921112

MDL:MFCD28739777

CID:4618096

PubChem ID:57871478

Update Time:2025-06-07

4-bromo-2-fluoro-3-methylphenol Chemical and Physical Properties

Names and Identifiers

- BS-31385
- 1807044-19-4
- AT33695
- CS-0189087
- SCHEMBL2602667
- 4-bromo-2-fluoro-3-methylphenol
- MFCD28739777
- MDL： MFCD28739777
- Inchi： 1S/C7H6BrFO/c1-4-5(8)2-3-6(10)7(4)9/h2-3,10H,1H3
- InChI Key： RWLJENRVVKIEMC-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1C)F)O

Computed Properties

Exact Mass: 203.95861g/mol
Monoisotopic Mass: 203.95861g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 20.2Å²

4-bromo-2-fluoro-3-methylphenol Pricemore >>

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Alichem	A010015040-250mg	4-Bromo-2-fluoro-3-methylphenol	1807044-19-4	97%	250mg	470.40 USD	2021-07-05
Alichem	A010015040-500mg	4-Bromo-2-fluoro-3-methylphenol	1807044-19-4	97%	500mg	806.85 USD	2021-07-05
Alichem	A010015040-1g	4-Bromo-2-fluoro-3-methylphenol	1807044-19-4	97%	1g	1,519.80 USD	2021-07-05
abcr	AB558963-250 mg	4-Bromo-2-fluoro-3-methylphenol; .	1807044-19-4		250MG	€255.10	2023-04-13
abcr	AB558963-1 g	4-Bromo-2-fluoro-3-methylphenol; .	1807044-19-4		1g	€562.00	2023-04-13
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD399697-1g	4-bromo-2-fluoro-3-methylphenol	1807044-19-4	97%	1g	￥3306.0	2023-03-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259757-500mg	4-Bromo-2-fluoro-3-methylphenol	1807044-19-4	97%	500mg	￥3408	2023-04-09
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abcr	AB558963-250mg	4-Bromo-2-fluoro-3-methylphenol; .	1807044-19-4		250mg	€273.00	2025-03-19
abcr	AB558963-1g	4-Bromo-2-fluoro-3-methylphenol; .	1807044-19-4		1g	€494.40	2025-03-19